Cas no 159589-67-0 (2-(1H-Imidazol-1-yl)benzoic acid)

• Product Name: 2-(1H-Imidazol-1-yl)benzoic acid
• CAS No: 159589-67-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD06254507
• CID: 136689
• Update Time: 2025-04-19

2-(1H-Imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)benzoic acid
• 2-(1-Imidazolyl)benzoic Acid
• Benzoic acid,2-(1H-imidazol-1-yl)-
• 2-imidazol-1-ylbenzoic acid
• 2-(1-lmidazolyl)benzoic Acid
• 1-(2-Carboxyphenyl)-1H-imidazole
• 2-(1H-Imidazol-1-yl)benzoic acid ,97%
• Benzoic acid, 2-(1H-imidazol-1-yl)-
• 2-(1-Imidazolyl)benzoicAcid
• Jsp003164
• 2-(imidazol-1-yl)benzoic acid
• JLUJWVALPVZBOU-UHFFFAOYSA-N
• 6-(1H-imidazol-1-yl)benzoic acid
• 2-(1H-Imidazole-1-yl)benzoic acid
• SBB090755
• TRA0053136
• RP03571
• SY003623
• AJ

• MDL： MFCD06254507
• Inchi： 1S/C10H8N2O2/c13-10(14)8-3-1-2-4-9(8)12-6-5-11-7-12/h1-7H,(H,13,14)
• InChI Key： JLUJWVALPVZBOU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=NC=C1)=O

Computed Properties

• Exact Mass: 188.05900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Melting Point: 198 °C
• Boiling Point: 408.7 ℃ at 760 mmHg
• Flash Point: 201℃
• PSA: 55.12000
• LogP: 1.57050

2-(1H-Imidazol-1-yl)benzoic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36-36/37/38-22
• Safety Instruction： 26-36/37/39